Cas no 852857-09-1 ((R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine)

• Product Name: (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine
• CAS No: 852857-09-1
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• MDL: MFCD09878771
• CID: 717179
• PubChem ID: 1515161
• Update Time: 2025-06-08

(R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• (R)-(1-Benzylpyrrolidin-3-ylmethyl)carbamic acid tert-butyl ester
• (R)-1-Benzyl-3-N-Boc-aminomethyl pyrrolidine
• (R)-tert-Butyl((1-benzylpyrrolidin-3-yl)methyl)carbamate
• (r)-(1-benzyl-pyrrolidin-3-ylmethyl)-carbamic acid tert-butyl ester
• tert-butyl N-[[(3R)-1-benzylpyrrolidin-3-yl]methyl]carbamate
• 852857-09-1
• MHRKPCRXBAHJGS-OAHLLOKOSA-N
• SCHEMBL5450728
• DTXSID00363905
• (R)-tert-Butyl ((1-benzylpyrrolidin-3-yl)methyl)carbamate
• (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine

• MDL： MFCD09878771
• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)18-11-15-9-10-19(13-15)12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,18,20)/t15-/m1/s1
• InChI Key： MHRKPCRXBAHJGS-OAHLLOKOSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@H]1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine

Chemical Profile of (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine (CAS No. 852857-09-1)

The compound (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine, identified by its CAS number 852857-09-1, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and structural versatility. The presence of both benzyl and Boc (tert-butoxycarbonyl) protective groups in its structure highlights its utility as a chiral building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced efficacy and reduced side effects in pharmaceutical applications. The stereochemical configuration of (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine makes it a valuable intermediate in the synthesis of chiral drugs targeting various diseases. For instance, studies have shown that pyrrolidine-based scaffolds can be pivotal in designing ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

The Boc-protected amine group in this compound serves as a versatile handle for further functionalization, allowing chemists to introduce additional modifications while maintaining the integrity of the core pyrrolidine structure. This feature is particularly useful in multi-step synthetic routes where selective protection and deprotection are essential. The benzyl group, on the other hand, can be removed under mild conditions, providing access to the free amine without compromising the rest of the molecule.

Current research in medicinal chemistry has been exploring the potential of pyrrolidine derivatives as inhibitors of enzyme targets associated with metabolic disorders and cancer. Notably, modifications to the pyrrolidine ring have led to compounds with improved binding affinity and selectivity. The work by several prominent research groups has demonstrated that substituents such as halogens, alcohols, and amines can be strategically incorporated into the pyrrolidine core to modulate biological activity.

The synthesis of (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine typically involves asymmetric hydrogenation or chiral resolution techniques to ensure high enantiomeric purity. These methods are critical in pharmaceutical manufacturing, where even small impurities can significantly affect the pharmacokinetic properties of a drug candidate. Advances in catalytic systems have enabled more efficient and scalable production processes for such chiral intermediates.

In addition to its role as a building block for drug development, this compound has been utilized in materials science and agrochemical research. Pyrrolidine derivatives exhibit interesting electronic properties when incorporated into organic semiconductors or metal-organic frameworks (MOFs), making them promising candidates for next-generation materials. Furthermore, their structural flexibility allows for interactions with biological macromolecules, which has implications for designing novel pesticides and herbicides.

The protective groups present in (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine also make it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, deprotection strategies can be used to probe the reactivity of adjacent functional groups under different conditions. Such studies contribute to a deeper understanding of molecular transformations, which is essential for optimizing synthetic routes.

Recent publications have highlighted the use of computational chemistry techniques to predict and rationalize the behavior of pyrrolidine derivatives in biological systems. Molecular modeling studies have helped identify key interactions between these compounds and target proteins, providing insights into their mechanism of action. This interdisciplinary approach combines experimental data with theoretical calculations to accelerate drug discovery efforts.

The versatility of (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine extends beyond its role as an intermediate; it also serves as a scaffold for designing libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the pyrrolidine ring, researchers can generate diverse chemical space while maintaining structural similarity. This strategy has been successful in identifying lead compounds with promising pharmacological profiles.

As interest in green chemistry grows, efforts have been made to develop sustainable synthetic routes for chiral intermediates like this one. Catalytic processes that minimize waste and energy consumption are being prioritized in industrial settings. Additionally, biocatalytic methods using enzymes have shown promise in achieving high enantiomeric purity with reduced environmental impact.

In conclusion, (R)-1-Benzyl-3-N-boc-aminomethylpyrrolidine (CAS No. 852857-09-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecules. As research continues to uncover new possibilities for this compound and its derivatives, its importance is likely to grow further in both academic and industrial settings.